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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950 Get Quote

A detailed analysis of the environmental impact of Disperse Red 60 in comparison to other

commercially significant red dyes reveals varying levels of aquatic toxicity. This guide provides

a comparative assessment of their ecotoxicity, outlines standard experimental protocols for

evaluation, and explores the underlying toxicological mechanisms.

Disperse Red 60, an anthraquinone dye, exhibits moderate to high toxicity towards aquatic

organisms. In contrast, the ecotoxicological profiles of other red dyes, such as the azo dyes C.I.

Reactive Red 195, C.I. Acid Red 266, and C.I. Direct Red 80, present a more complex and

varied picture. While data for some of these dyes is limited, available information suggests that

their impact on the aquatic environment can range from being relatively non-toxic to exhibiting

significant adverse effects.

Comparative Ecotoxicity Data
The following table summarizes the available quantitative ecotoxicity data for Disperse Red 60
and other selected red dyes. The data is presented as the median lethal concentration (LC50)

for fish and the median effective concentration (EC50) for daphnia and algae. These values

represent the concentration of a substance that is lethal to 50% of the test organisms or causes

a 50% reduction in a measured biological response, respectively, over a specified exposure

period.
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Dye Name C.I. Name
CAS
Number

Fish (96h
LC50)

Daphnia
(48h EC50)

Algae (72h
EC50)

Disperse Red

60
60756 17418-58-5

~485 mg/L

(Oncorhynch

us mykiss)

>100 mg/L

(Daphnia

magna)

~19 mg/L

(Desmodesm

us

subspicatus)

Reactive Red

195
205005 93050-79-4

Data Not

Available

80%

immobilizatio

n at 100 mg/L

(Daphnia

magna)[1]

Data Not

Available

Acid Red 266 17101 57741-47-6
Data Not

Available

Data Not

Available

Data Not

Available

Direct Red 80 35780 2610-10-8

Toxic to

aquatic life

with long-

lasting

effects[2]

Data Not

Available

Data Not

Available

Experimental Protocols for Aquatic Toxicity Testing
The ecotoxicity data presented in this guide are typically generated following standardized test

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These protocols ensure the reliability and comparability of the results.

Fish, Acute Toxicity Test (OECD 203)
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: A recommended fish species, such as Rainbow trout (Oncorhynchus

mykiss), Zebra fish (Danio rerio), or Fathead minnow (Pimephales promelas).

Procedure: Fish are exposed to a range of concentrations of the test substance in a static or

semi-static system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.
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Endpoint: The LC50 is calculated, which is the concentration of the substance that is lethal to

50% of the test fish over the 96-hour period.

Daphnia sp., Acute Immobilisation Test (OECD 202)
This test assesses the acute immobilizing effect of a substance on daphnids.

Test Organism:Daphnia magna or a similar cladoceran species.

Procedure: Young daphnids (less than 24 hours old) are exposed to a series of

concentrations of the test substance for 48 hours. The number of immobilized daphnids is

recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15

seconds after gentle agitation.

Endpoint: The EC50 is determined, representing the concentration that immobilizes 50% of

the daphnids after 48 hours of exposure.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD 201)
This test evaluates the effect of a substance on the growth of freshwater algae.

Test Organism: A recommended algal species, such as Desmodesmus subspicatus or

Raphidocelis subcapitata.

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance over a 72-hour period. The growth of the algae is measured by cell counts or

other biomass indicators.

Endpoint: The EC50 is calculated, which is the concentration that causes a 50% reduction in

algal growth (either growth rate or yield) compared to a control group.

Mechanism of Toxicity: Oxidative Stress
A common mechanism of toxicity for many dyes, including anthraquinone and azo dyes, in

aquatic organisms is the induction of oxidative stress. This occurs when there is an imbalance
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between the production of reactive oxygen species (ROS) and the ability of the organism's

antioxidant defense system to detoxify these reactive intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ecotoxicity of Disperse Red 60 Compared to Other Red
Dyes: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428950#ecotoxicity-comparison-of-disperse-red-60-
and-other-red-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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